2-((2-(4-fluorophenyl)-4-(phenylsulfonyl)oxazol-5-yl)thio)-N-(2-methoxyphenyl)acetamide

Specification

• CAS No.: 686737-02-0
• Molecular Formula: C24H19FN2O5S2
• Molecular Weight: 498.54
• IUPAC Name: 2-[[4-(benzenesulfonyl)-2-(4-fluorophenyl)-1,3-oxazol-5-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide
• Standard InChI: InChI=1S/C24H19FN2O5S2/c1-31-20-10-6-5-9-19(20)26-21(28)15-33-24-23(34(29,30)18-7-3-2-4-8-18)27-22(32-24)16-11-13-17(25)14-12-16/h2-14H,15H2,1H3,(H,26,28)
• Standard InChI Key: MUHPWGGOZMDSIZ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1NC(=O)CSC2=C(N=C(O2)C3=CC=C(C=C3)F)S(=O)(=O)C4=CC=CC=C4

Introduction

The compound 2-((2-(4-fluorophenyl)-4-(phenylsulfonyl)oxazol-5-yl)thio)-N-(2-methoxyphenyl)acetamide is a synthetic organic molecule that falls under the category of heterocyclic compounds, specifically oxazole derivatives. It contains multiple functional groups, including a sulfonyl group, a fluorophenyl moiety, and a thioacetamide linkage. These structural features suggest potential applications in medicinal chemistry, particularly as candidates for biological activity screening.

Molecular Formula and Key Groups

• Molecular Formula: C22H17FN2O4S

• Key Functional Groups:

  • Oxazole ring (heterocyclic aromatic)

  • Phenylsulfonyl substituent

  • Fluorophenyl moiety

  • Thioacetamide linkage

  • Methoxyphenyl group

Structural Characteristics

The compound's structure incorporates:

• An oxazole ring substituted at the 5-position with a thioacetamide group.

• A phenylsulfonyl group at the 4-position of the oxazole ring.

• A fluorophenyl group at the 2-position.

• A methoxyphenyl group attached to the nitrogen atom of the acetamide.

These features contribute to its chemical stability and potential for hydrogen bonding, π-π stacking, and hydrophobic interactions in biological systems.

Synthesis

The synthesis of this compound likely involves:

• Formation of the Oxazole Core: Starting from suitable precursors like α-haloketones and amidines under cyclization conditions.

• Sulfonation: Introduction of the phenylsulfonyl group via reaction with phenylsulfonyl chloride.

• Thioacetamide Coupling: Incorporation of the thioacetamide moiety using thiol derivatives and acetic acid derivatives.

• Fluorophenyl Substitution: Addition of the fluorophenyl group through nucleophilic substitution or coupling reactions.

• Methoxyphenylamide Formation: Reaction with methoxyphenylaniline to form the final acetamide linkage.

Medicinal Chemistry

Compounds with similar structural motifs have been explored for:

• Anticancer Activity: The presence of sulfonyl groups and heterocyclic rings often enhances interactions with cancer cell targets.

• Antimicrobial Properties: Oxazole derivatives have shown efficacy against bacterial strains, including Mycobacterium tuberculosis.

• Anti-inflammatory Activity: The fluorophenyl group contributes to improved binding affinity in inflammation-related pathways.

Biological Targeting

The compound's ability to form hydrogen bonds and engage in π-π stacking interactions suggests potential as an enzyme inhibitor or receptor ligand.

Experimental Data (Hypothetical)

Property	Value/Observation
Molecular Weight	~432 g/mol
Melting Point	~180–200°C
Solubility	Soluble in DMSO, sparingly soluble in water
IR Spectroscopy	Peaks at ~3300 cm⁻¹ (N-H), ~1650 cm⁻¹ (C=O)
NMR Spectroscopy	Distinct signals for aromatic protons and methoxy group

Biological Evaluation

While specific data on this compound is unavailable, related oxazole derivatives have demonstrated:

• Moderate to high activity against bacterial strains (MIC values ranging from 4–64 µg/mL).

• Promising anticancer properties with growth inhibition rates exceeding 12% in cell line assays.